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Compound of Interest

Compound Name: 3-Butoxy-1-propanol

Cat. No.: B156417 Get Quote

An In-depth Technical Guide to 3-Butoxy-1-propanol: Physical and Chemical Properties

Introduction
3-Butoxy-1-propanol, identified by the CAS number 10215-33-5, is an organic compound

classified as a propylene series glycol ether.[1][2] Structurally, it features a butoxy group

attached to a propanol backbone.[1] This bifunctional nature, possessing both an ether and an

alcohol group, imparts amphiphilic properties, allowing it to dissolve a variety of polar and non-

polar substances.[1] Commonly known by synonyms such as n-butoxypropanol and propylene

glycol mono-n-butyl ether, it is a colorless liquid with an ether-like odor.[3][4] Its versatile

solvent properties make it a valuable component in numerous industrial applications, including

paints, coatings, cleaning agents, adhesives, and as a chemical intermediate.[1][2][3]

Physical and Chemical Properties
The physical and chemical characteristics of 3-Butoxy-1-propanol are summarized below.

These properties are crucial for its handling, application, and formulation in various industrial

processes.
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Property Value

Identifiers

IUPAC Name 3-butoxypropan-1-ol

CAS Number 10215-33-5[3][5]

Molecular Formula C₇H₁₆O₂[1][3][5][6]

Molecular Properties

Molecular Weight 132.20 g/mol [1][3][6]

Exact Mass 132.115029749 Da[5][6]

Physical Properties

Appearance Colorless liquid[3][4]

Odor Ether-like[3][4]

Density 0.893 g/cm³[3][5]

Boiling Point 170.1 °C[3][5]

Melting Point -100 °C[3][5]

Flash Point 58.9 °C[3][5]

Vapor Pressure 0.0472 mmHg at 25°C[5]

Refractive Index 1.4174[3][5]

Solubility Partially miscible with water[2][3]

Chemical Descriptors

XLogP3 1[5]

Hydrogen Bond Donor Count 1[5]

Hydrogen Bond Acceptor Count 2[5]

Rotatable Bond Count 6[5]
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Chemical Reactivity
The chemical behavior of 3-Butoxy-1-propanol is dictated by its hydroxyl and ether functional

groups.

Esterification: The hydroxyl group can react with carboxylic acids or their derivatives to form

esters.[1]

Oxidation: Under controlled conditions, the primary alcohol group can be oxidized to an

aldehyde or a carboxylic acid.[1]

Dehydration: Acid-catalyzed dehydration can lead to the formation of alkenes.[1]

Ether Linkage: The ether linkage is generally stable but can be cleaved under harsh

conditions, such as with strong acids.[1]

Hazardous Reactions: It may react with strong acids and strong oxidizing agents.[4] Thermal

decomposition occurs if not used according to specifications.[4]

Experimental Protocols
The determination of the physical and chemical properties of 3-Butoxy-1-propanol involves

standard laboratory techniques. While specific experimental reports for this compound are not

detailed in the provided search results, the following are general and widely accepted

methodologies.

1. Determination of Boiling Point: The boiling point is typically determined by distillation. The

sample is heated in a distillation apparatus at atmospheric pressure. The temperature at which

the liquid and vapor phases are in equilibrium, recorded as the vapor temperature when the

first drop of distillate is collected, is the boiling point. For accuracy, the thermometer bulb

should be positioned just below the side arm of the distillation flask.

2. Measurement of Density: Density can be measured using a pycnometer or a hydrometer.

The pycnometer method involves accurately weighing the empty vessel, then weighing it filled

with the sample liquid, and finally weighing it filled with a reference substance of known density

(like water). The density is calculated from these masses and the known density of the

reference.
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3. Flash Point Determination: The flash point is commonly measured using a closed-cup

apparatus (e.g., Pensky-Martens or Tag Closed Cup tester). The sample is heated at a

controlled rate, and an ignition source is periodically introduced into the vapor space above the

liquid. The flash point is the lowest temperature at which the vapors ignite to produce a brief

flash.

4. Spectroscopic Analysis:

Infrared (IR) Spectroscopy: FTIR (Fourier Transform Infrared) spectroscopy is used to

identify the functional groups. A sample is placed in the path of an infrared beam, and the

absorption of energy at different wavelengths is measured, revealing characteristic peaks for

the O-H (alcohol) and C-O-C (ether) bonds.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy

provide detailed information about the molecular structure.[6] The chemical shifts, splitting

patterns, and integration of the signals in the spectra help to confirm the arrangement of

protons and carbon atoms within the 3-Butoxy-1-propanol molecule.

Diagrams and Workflows
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Caption: A simplified diagram illustrating a common synthesis route for 3-Butoxy-1-propanol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Butoxy-1-propanol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Butoxy-1-propanol
https://www.benchchem.com/product/b156417?utm_src=pdf-body
https://www.benchchem.com/product/b156417?utm_src=pdf-body-img
https://www.benchchem.com/product/b156417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Role as a Coalescing Agent in Paint Formulation
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Caption: Workflow showing the function of 3-Butoxy-1-propanol in a paint formulation.
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Quality Control Workflow
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Caption: A logical workflow for the quality control analysis of 3-Butoxy-1-propanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy 3-Butoxy-1-propanol (EVT-317842) | 10215-33-5 [evitachem.com]

2. BUTOXYPROPANOL - Ataman Kimya [atamanchemicals.com]

3. innospk.com [innospk.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b156417?utm_src=pdf-body-img
https://www.benchchem.com/product/b156417?utm_src=pdf-body
https://www.benchchem.com/product/b156417?utm_src=pdf-custom-synthesis
https://www.evitachem.com/product/evt-317842
https://www.atamanchemicals.com/butoxypropanol_u26374/
https://www.innospk.com/en/?news/grok-exploring-3-butoxypropan-1-ol-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. moellerchemie.com [moellerchemie.com]

5. 3-Butoxy-1-propanol｜lookchem [lookchem.com]

6. 3-Butoxy-1-propanol | C7H16O2 | CID 82457 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [3-Butoxy-1-propanol physical and chemical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156417#3-butoxy-1-propanol-physical-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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